Cas no 2034549-31-8 (3-{2-(furan-2-yl)pyridin-4-ylmethyl}-1-(4-methoxyphenyl)methylurea)

• Product Name: 3-{2-(furan-2-yl)pyridin-4-ylmethyl}-1-(4-methoxyphenyl)methylurea
• CAS No: 2034549-31-8
• MF: C₁₉H₁₉N₃O₃
• MW: 337.372464418411
• CID: 5353820
• Update Time: 2025-05-25

3-{2-(furan-2-yl)pyridin-4-ylmethyl}-1-(4-methoxyphenyl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-((2-(furan-2-yl)pyridin-4-yl)methyl)-3-(4-methoxybenzyl)urea
• 1-[[2-(furan-2-yl)pyridin-4-yl]methyl]-3-[(4-methoxyphenyl)methyl]urea
• 3-{2-(furan-2-yl)pyridin-4-ylmethyl}-1-(4-methoxyphenyl)methylurea

• Inchi： 1S/C19H19N3O3/c1-24-16-6-4-14(5-7-16)12-21-19(23)22-13-15-8-9-20-17(11-15)18-3-2-10-25-18/h2-11H,12-13H2,1H3,(H2,21,22,23)
• InChI Key： DLRUKWMJLZMIKT-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=C(C=CN=1)CNC(NCC1C=CC(=CC=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 413
• XLogP3: 2
• Topological Polar Surface Area: 76.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-{2-(furan-2-yl)pyridin-4-ylmethyl}-1-(4-methoxyphenyl)methylurea

Exploring the Chemistry and Applications of 3-{2-(furan-2-yl)pyridin-4-ylmethyl}-1-(4-methoxyphenyl)methylurea (CAS No. 2034549-31-8)

The compound 3-{2-(furan-2-yl)pyridin-4-ylmethyl}-1-(4-methoxyphenyl)methylurea, with the CAS No. 2034549-31-8, represents a fascinating area of research in organic and medicinal chemistry. Its unique structure, combining a furan ring, a pyridine core, and a urea moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, synthesis, and potential applications, while addressing common queries and trending topics in the field.

One of the most searched questions in chemistry forums is: "What are the key structural features of 3-{2-(furan-2-yl)pyridin-4-ylmethyl}-1-(4-methoxyphenyl)methylurea?" The molecule's backbone includes a pyridine ring substituted with a furan-2-yl group at the 2-position, while a 4-methoxyphenyl group is attached via a methylurea linkage. This arrangement suggests potential interactions with biological targets, such as enzymes or receptors, due to its hydrogen-bonding capabilities and aromatic stacking potential.

In recent years, researchers have focused on heterocyclic compounds like this one for their role in drug discovery. The furan and pyridine motifs are particularly noteworthy, as they appear in many FDA-approved drugs. For instance, furan derivatives are known for their antimicrobial and anti-inflammatory properties, while pyridine is a common scaffold in kinase inhibitors. The urea group further enhances the molecule's ability to form stable interactions, making it a candidate for modulating protein-protein interactions.

Synthetic routes to 3-{2-(furan-2-yl)pyridin-4-ylmethyl}-1-(4-methoxyphenyl)methylurea often involve multi-step protocols, including palladium-catalyzed cross-coupling reactions to assemble the pyridine-furan core, followed by functionalization with the urea segment. These methods align with the growing demand for sustainable and efficient synthetic strategies, a hot topic in green chemistry. Researchers are also exploring computational tools, such as molecular docking, to predict the compound's binding affinity for specific targets, addressing another frequently searched question: "How can computational chemistry aid in the study of complex heterocycles?"

The potential applications of this compound span multiple fields. In agrochemical research, similar structures have shown promise as plant growth regulators or pest control agents. In material science, its aromatic systems could contribute to the development of organic semiconductors or luminescent materials. These applications resonate with current trends in sustainable technology and renewable energy, topics that dominate scientific and public discourse.

Another area of interest is the compound's physicochemical properties, such as solubility, stability, and lipophilicity, which are critical for its practical use. These parameters are often searched in relation to drug-likeness and ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiles. Understanding these properties can help researchers optimize the molecule for specific applications, whether in pharmaceuticals or materials.

In conclusion, 3-{2-(furan-2-yl)pyridin-4-ylmethyl}-1-(4-methoxyphenyl)methylurea (CAS No. 2034549-31-8) exemplifies the intersection of structural complexity and functional versatility in modern chemistry. Its study not only advances fundamental knowledge but also addresses real-world challenges, from healthcare to environmental sustainability. As research progresses, this compound may unlock new possibilities in science and technology, answering the ever-growing curiosity of researchers and enthusiasts alike.